5-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline
Overview
Description
5-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C10H10F3N and its molecular weight is 201.19 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Tetrahydroisoquinolines : Research has shown efficient methods for synthesizing various derivatives of 1,2,3,4-tetrahydroisoquinolines, including those with trifluoromethyl groups, which are valuable in medicinal chemistry (Tietze, Schimpf, & Wichmann, 1992).
Catalytic Cyclization Studies : Studies have explored the catalytic cyclization of tetrahydroisoquinolines, highlighting their potential in constructing functionalized heterocyclic rings (Bombrun & Sageot, 1997).
Pharmacological Applications : Compounds based on 3-Methyl-1,2,3,4-tetrahydroisoquinolines, closely related to 5-(Trifluoromethyl)-tetrahydroisoquinolines, have been studied for their role as inhibitors of phenylethanolamine N-methyltransferase, with implications in neurological and cardiovascular diseases (Grunewald et al., 2006).
Ring Expansion Reactions : Research demonstrates the potential for ring expansion reactions involving N-acyl-tetrahydroisoquinolines, a process relevant to the synthesis of complex organic molecules (Kawase, 1992).
Fluorination Techniques : Studies have developed efficient methods for the synthesis of fluorinated isoquinolines, which are important in pharmaceutical chemistry (Liu, Wu, Chen, & Liu, 2013).
Photochemical Trifluoromethylation : Research into the photochemical introduction of trifluoromethyl groups into aromatic and heteroaromatic compounds has broad implications for synthetic chemistry (Akiyama et al., 1988).
Synthesis of Oxadiazoles : The synthesis of 5-(1,2,3,4-tetrahydroisoquinolin-1-yl)-1,3,4-oxadiazoles has been explored, showing potential for the development of new pharmaceuticals (Ding, Sun, Zhao, & Yu, 2020).
Electrolytic Partial Fluorination : This technique offers a selective approach to introducing fluorine atoms into organic molecules, with implications for drug design and development (Hou, Higashiya, & Fuchigami, 1997).
Ligand Development for Imaging : The development of carbon-11 and fluorine-18 labeled tetrahydroisoquinoline derivatives indicates their potential use in positron emission tomography (PET) imaging (Gao, Kong, Clearfield, & Zheng, 2006).
Toxicity and Anesthetic Activity Evaluation : Research has been conducted on the local anesthetic activity, acute toxicity, and structure-toxicity relationships of 1-aryl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives, which is crucial for their potential therapeutic applications (Azamatov et al., 2023).
properties
IUPAC Name |
5-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F3N/c11-10(12,13)9-3-1-2-7-6-14-5-4-8(7)9/h1-3,14H,4-6H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPHAVSUTGGDJSC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1C(=CC=C2)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F3N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline | |
CAS RN |
215788-34-4 | |
Record name | 5-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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